Cas no 35802-12-1 (methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride)

• Product Name: methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride
• CAS No: 35802-12-1
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• MDL: MFCD32878450
• CID: 3949137
• PubChem ID: 11845730
• Update Time: 2025-06-11

methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 3-ethyl-, methyl ester, hydrochloride, (3R-cis)-
• methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride
• methyl 2-((3R,4S)-3-ethylpiperidin-4-yl)acetate hydrochloride
• EN300-27691951
• 35802-12-1
• methyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate hydrochloride
• 110-271-8
• methyl2-[(3R,4S)-3-ethylpiperidin-4-yl]acetatehydrochloride

• MDL： MFCD32878450
• Inchi： 1S/C10H19NO2.ClH/c1-3-8-7-11-5-4-9(8)6-10(12)13-2;/h8-9,11H,3-7H2,1-2H3;1H/t8-,9-;/m0./s1
• InChI Key： NXFJBKGJTYMPNK-OZZZDHQUSA-N
• SMILES： Cl.O(C)C(C[C@@H]1CCNC[C@@H]1CC)=O

Computed Properties

• Exact Mass: 221.1182566Da
• Monoisotopic Mass: 221.1182566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride

Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride: A Comprehensive Overview

Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride (CAS no. 35802-12-1) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique piperidine scaffold and chiral configuration, has garnered attention for its potential applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in synthetic chemistry and drug design.

The structural motif of Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride incorporates a piperidine ring, which is a common pharmacophore in many bioactive molecules. Piperidine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The specific stereochemistry at the 3R and 4S positions contributes to the compound's unique pharmacological profile, influencing its interactions with biological targets.

Recent advancements in the field of chiral chemistry have highlighted the importance of stereoselective synthesis in drug development. The synthesis of optically active compounds like Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride requires precise control over reaction conditions to ensure high enantiomeric purity. Modern synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have enabled the efficient production of such complex molecules.

In the realm of medicinal biology, Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride has been investigated for its potential role in central nervous system (CNS) disorders. Piperidine-based compounds have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases. The chiral center in this molecule allows for the exploration of enantiomer-specific effects, which can lead to the identification of more effective and safer therapeutic agents.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, improving its solubility in aqueous solutions and facilitating oral administration. This makes it a suitable candidate for further preclinical and clinical studies. Researchers have leveraged computational modeling and high-throughput screening techniques to identify potential drug candidates derived from similar structural scaffolds. These approaches have accelerated the discovery process and provided insights into the molecular interactions that govern biological activity.

The synthesis of Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride involves multi-step organic transformations, including condensation reactions, reduction steps, and stereocontrol strategies. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity and purity of the final product. These methods provide detailed information about the molecular structure and conformational dynamics of the compound.

Current research in pharmaceutical chemistry emphasizes the development of biodegradable and environmentally friendly synthetic routes. The production of Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride adheres to these principles by utilizing sustainable catalysts and minimizing waste generation. Such green chemistry approaches are crucial for ensuring the long-term viability of pharmaceutical manufacturing processes.

The potential therapeutic applications of Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride extend beyond CNS disorders. Preliminary studies suggest that this compound may exhibit anti-inflammatory and analgesic properties due to its interaction with certain enzyme systems. Further investigation is warranted to fully elucidate its pharmacological spectrum and identify new therapeutic indications.

In conclusion, Methyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate hydrochloride represents a promising candidate for drug development in the pharmaceutical industry. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive molecule for further exploration. Advances in synthetic chemistry and medicinal biology continue to drive innovation in this field, paving the way for new treatments for various human diseases.